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Compound of Interest

Compound Name: Benzyl hexanoate

Cat. No.: B1584606

For researchers, scientists, and drug development professionals, ensuring the safe handling
and disposal of chemical compounds is paramount. This guide provides essential safety and
logistical information for the proper disposal of benzyl hexanoate, a common fragrance and
flavor ingredient. Adherence to these procedures is critical for maintaining a safe laboratory
environment and minimizing environmental impact.

Key Safety and Physical Properties

Understanding the properties of benzyl hexanoate is the first step in safe handling and
disposal. The following table summarizes key quantitative data for this compound.

Property Value

Molecular Formula C13H1802

Molecular Weight 206.28 g/mol [1]

Boiling Point 270.00 °C @ 760.00 mm Hg[2]
Flash Point 221.00 °F (105.00 °Q)[2]

CAS Number 6938-45-0[3]

Storage Class 10 - Combustible liquids

Experimental Protocols: Disposal Procedures
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The proper disposal of benzyl hexanoate involves a multi-step process that ensures the safety
of laboratory personnel and compliance with environmental regulations.

Step 1: Personal Protective Equipment (PPE)

Before handling benzyl hexanoate, ensure appropriate personal protective equipment is worn.
This includes:

e Chemical-impermeable gloves

o Safety goggles or face shield

o Laboratory coat

Step 2: Waste Segregation and Collection

¢ Uncontaminated Benzyl Hexanoate: If the benzyl hexanoate is pure and unused, it should
be collected in a designated, properly labeled, and sealed container.

» Contaminated Benzyl Hexanoate: If the benzyl hexanoate is contaminated with other
substances, it must be treated as hazardous waste. Collect it in a separate, labeled, and
sealed container. Do not mix with other waste streams unless compatibility has been
confirmed.

o Contaminated Labware and Materials: Any materials, such as paper towels or pipette tips,
that come into contact with benzyl hexanoate should be collected in a designated
hazardous waste container.

Step 3: Disposal of Liquid Benzyl Hexanoate

The primary recommended disposal method for liquid benzyl hexanoate is through a licensed
chemical destruction facility.[3] This typically involves controlled incineration with flue gas
scrubbing to neutralize harmful byproducts.[3]

Important Considerations:

e Do NOT discharge to sewer systems.[3] This can have adverse effects on aquatic life and
interfere with wastewater treatment processes.
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e Do NOT contaminate water, foodstuffs, feed, or seed during storage or disposal.[3]
Step 4: Disposal of Empty Containers

Empty containers that held benzyl hexanoate must also be handled properly to remove
residual chemicals.

o Triple Rinse: Containers should be triple rinsed with a suitable solvent (e.g., ethanol or
acetone). The rinsate should be collected and disposed of as hazardous waste.

o Recycling or Reconditioning: After triple rinsing, the container can be offered for recycling or
reconditioning.[3]

e Puncturing: Alternatively, the packaging can be punctured to render it unusable for other
purposes and then disposed of in a sanitary landfill.[3]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of benzyl
hexanoate.

Collect in Labeled Container

Licensed Chemical Destruction Facility (Incineration)

)

Collect in Separate Labeled Container

Click to download full resolution via product page
Caption: Logical workflow for benzyl hexanoate disposal.

By following these procedures, laboratory professionals can ensure the safe and
environmentally responsible disposal of benzyl hexanoate, fostering a culture of safety and
sustainability in research and development.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Benzyl hexanoate | C13H1802 | CID 23367 - PubChem [pubchem.ncbi.nlm.nih.gov]

2. benzyl hexanoate, 6938-45-0 [thegoodscentscompany.com]

3. echemi.com [echemi.com]

 To cite this document: BenchChem. [Proper Disposal of Benzyl Hexanoate: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1584606#benzyl-hexanoate-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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